trans-Vaccenic acid
trans-Vaccenic acid
trans-Vaccenic acid, also known as C18:1 trans-11 or 11(e)-vaccenate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. trans-Vaccenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. trans-Vaccenic acid has been primarily detected in feces, saliva, blood, and urine. Within the cell, trans-vaccenic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. trans-Vaccenic acid can be converted into (11E)-octadecenoyl-CoA and O-[(11E)-octadecenoyl]-D-carnitine.
Vaccenic acid is an octadecenoic acid having a double bond at position 11; and which can occur in cis- or trans- configurations. It is an octadecenoic acid and a straight-chain fatty acid. It is a conjugate acid of a vaccenate(1-).
Vaccenic acid is an octadecenoic acid having a double bond at position 11; and which can occur in cis- or trans- configurations. It is an octadecenoic acid and a straight-chain fatty acid. It is a conjugate acid of a vaccenate(1-).
Brand Name:
Vulcanchem
CAS No.:
693-72-1
VCID:
VC0048705
InChI:
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,9-17H2,1H3,(H,19,20)/b8-7+
SMILES:
CCCCCCC=CCCCCCCCCCC(=O)O
Molecular Formula:
C18H34O2
Molecular Weight:
282.5 g/mol
trans-Vaccenic acid
CAS No.: 693-72-1
Reference Standards
VCID: VC0048705
Molecular Formula: C18H34O2
Molecular Weight: 282.5 g/mol
| CAS No. | 693-72-1 |
|---|---|
| Product Name | trans-Vaccenic acid |
| Molecular Formula | C18H34O2 |
| Molecular Weight | 282.5 g/mol |
| IUPAC Name | (E)-octadec-11-enoic acid |
| Standard InChI | InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,9-17H2,1H3,(H,19,20)/b8-7+ |
| Standard InChIKey | UWHZIFQPPBDJPM-BQYQJAHWSA-N |
| Isomeric SMILES | CCCCCC/C=C/CCCCCCCCCC(=O)O |
| SMILES | CCCCCCC=CCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCC=CCCCCCCCCCC(=O)O |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical solid |
| Melting Point | 44°C |
| Physical Description | Liquid |
| Description | trans-Vaccenic acid, also known as C18:1 trans-11 or 11(e)-vaccenate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. trans-Vaccenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. trans-Vaccenic acid has been primarily detected in feces, saliva, blood, and urine. Within the cell, trans-vaccenic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. trans-Vaccenic acid can be converted into (11E)-octadecenoyl-CoA and O-[(11E)-octadecenoyl]-D-carnitine. Vaccenic acid is an octadecenoic acid having a double bond at position 11; and which can occur in cis- or trans- configurations. It is an octadecenoic acid and a straight-chain fatty acid. It is a conjugate acid of a vaccenate(1-). |
| Synonyms | (E)-11-Octadecenoic Acid; (E)-11-Octadecenoic Acid; (E)-Octadec-11-enoic Acid; 11(E)-Octadecenoic Acid; 11-trans-Octadecenoic Acid; trans-11-Octadecenoic Acid; trans-Vaccenic Acid; trans-Δ11-Octadecenoic Acid |
| Reference | 1. J. Santora, D. Palmquist, and K. Roehrig “Trans-Vaccenic Acid Is Desaturated to Conjugated Linoleic Acid in Mice” The Journal of Nutrition, vol.130(2) pp. 208-215, 20002. A. Sener and W. Malaisse “Insulinotropic effects of cis and trans vaccenic acid in rat pancreatic islets stimulated by D-glucose or non-nutrientsecretagogues” Metabolic and Functional Research on Diabetes, vol. 3 pp. 30-31, 20103. Y. Wang et al. “Trans-11 vaccenic acid dietary supplementation induces hypolipidemic effects in JCR:LA-cp rats” Journal of Nutrition, vol. 138(11) pp.2117-2122, 2008 |
| PubChem Compound | 5281127 |
| Last Modified | Nov 11 2021 |
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